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Compound of Interest

Compound Name:
3-(Trifluoromethyl)phenyl

chloroformate

Cat. No.: B031844 Get Quote

An In-depth Technical Guide to the Safety Data Sheet (SDS) of 3-(Trifluoromethyl)phenyl
chloroformate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-
(Trifluoromethyl)phenyl chloroformate (CAS No: 95668-29-4), a reagent used in the

synthesis of various compounds, including tetrahydro-β-carboline derivatives that target fatty

acid amide hydrolase (FAAH) and transient receptor potential (TRP) channels[1]. This

document is intended to provide researchers, scientists, and drug development professionals

with detailed safety information to ensure the safe handling, storage, and disposal of this

compound.

Chemical Identification and Physical Properties
3-(Trifluoromethyl)phenyl chloroformate is a colorless to light yellow liquid with the

molecular formula C₈H₄ClF₃O₂ and a molecular weight of 224.56 g/mol [2][3][4]. It is a

chloroformate ester featuring a trifluoromethyl group on the phenyl ring, which contributes to its

reactivity and potential biological activity[2].

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₈H₄ClF₃O₂ [1][2][3][4][5][6]

Molecular Weight 224.56 g/mol [1][2][3][4]

Appearance
Clear colorless to light yellow

liquid
[4][5]

CAS Number 95668-29-4 [1][3][4][5][6]

Boiling Point
194 °C at 1,013 hPa; 201.0 ±

40.0 °C (Predicted)
[1][5]

Flash Point 85 °C (closed cup); 185 °F [1][5]

Density 1.444 ± 0.06 g/cm³ (Predicted) [1][4]

Vapor Pressure 1.09 psi (20 °C) [1]

Hazard Identification and Classification
This compound is classified as hazardous and is toxic by inhalation, in contact with skin, and if

swallowed. It causes severe skin burns and eye damage[2][5]. It is also a lachrymator, a

substance that irritates the eyes and causes tears[5].

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
[2][5][6]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin
[2][5][6]

Acute Toxicity,

Inhalation
Category 3 H331: Toxic if inhaled [2][5][6]

Skin

Corrosion/Irritation
Category 1B

H314: Causes severe

skin burns and eye

damage

[2][5][6]
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The signal word for this chemical is "Danger"[5][6].

Experimental Protocols
Detailed experimental protocols for the determination of toxicological and physical hazard data

are not typically provided in publicly available Safety Data Sheets. These studies are performed

by specialized laboratories following internationally recognized guidelines, such as those from

the Organisation for Economic Co-operation and Development (OECD) for chemical safety

testing. The workflow below illustrates a generalized process for assessing the safety of a

chemical compound like 3-(Trifluoromethyl)phenyl chloroformate.
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Generalized Chemical Safety Assessment Workflow

Data Collection & Analysis

Hazard Identification & Classification

Safety Data Sheet Generation

Literature Review &
Existing Data Analysis

Physicochemical
Properties Testing

Toxicological
Testing

Ecotoxicity
Testing

Hazard Identification

Dose-Response
Assessment

GHS Classification

Exposure Scenarios

Risk Management
Measures

SDS Compilation

Click to download full resolution via product page

Caption: Generalized workflow for chemical safety assessment.
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Handling, Storage, and Personal Protective
Equipment (PPE)
Handling:

Wash hands thoroughly after handling[5][6].

Avoid contact with eyes, skin, and clothing[5].

Do not ingest or inhale[5].

Use only in a well-ventilated area or outdoors[6].

Do not eat, drink, or smoke when using this product[6].

Storage:

Store in a dry, cool, and well-ventilated place[5][7].

Keep the container tightly closed when not in use[5][6].

Recommended storage temperature is 2-8°C[1][5][6].

Store locked up[6].

Protect from moisture as it reacts with water[2][7].

Personal Protective Equipment (PPE): Due to the hazardous nature of this compound,

appropriate PPE must be worn.
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Personal Protective Equipment (PPE) for Handling

Required PPE

Researcher/
Scientist

Eye Protection
(Chemical Safety Glasses/

Goggles)

Wear

Hand Protection
(Appropriate Protective Gloves)

Wear

Body Protection
(Protective Clothing)

Wear

Respiratory Protection
(Use with high concentrations)

Use when needed

Click to download full resolution via product page

Caption: Required PPE for handling 3-(Trifluoromethyl)phenyl chloroformate.

First Aid and Emergency Procedures
First Aid Measures:

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and immediately call a POISON CENTER

or doctor/physician[5].

In case of skin contact: Immediately wash with water and soap and rinse thoroughly. Take off

immediately all contaminated clothing and wash it before reuse. Get medical aid[5][6].

If inhaled: Remove the person to fresh air and keep comfortable for breathing. If breathing is

difficult, give oxygen. Provide artificial respiration if required. Get medical aid immediately[5]

[6].

If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER

or doctor/physician[6].
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Fire-fighting Measures:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. For large fires, use very large quantities of water applied as a mist or

spray[5].

Hazardous combustion products: During a fire, irritating and toxic gases may be generated

by thermal decomposition or combustion[5]. This may include carbon monoxide, carbon

dioxide, and hydrogen chloride gas[8].

Protective equipment: Wear a self-contained breathing apparatus and protective clothing to

prevent contact with skin and eyes[5].

Accidental Release Measures: In the event of a spill, the following logical workflow should be

followed to ensure safety and proper cleanup.
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Accidental Spill Response Workflow

Spill Occurs

Evacuate Personnel &
Ensure Adequate Ventilation

Wear Appropriate PPE
(See Section 4)

Contain Spill with
Inert Absorbent Material

Collect and Place in
Suitable Closed Containers

for Disposal

Wash Spill Site After
Material Pickup is Complete

Dispose of Waste in
Accordance with Regulations

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b031844?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Information
The toxicological properties of 3-(Trifluoromethyl)phenyl chloroformate have not been fully

investigated[5]. However, it is classified as acutely toxic if swallowed, in contact with skin, or if

inhaled[2][5][6].

Table 3: Toxicological Data

Effect Result Source(s)

Acute Oral Toxicity Category 3: Toxic if swallowed [2][5][6]

Acute Dermal Toxicity
Category 3: Toxic in contact

with skin
[2][5][6]

Acute Inhalation Toxicity Category 3: Toxic if inhaled [2][5][6]

Skin Corrosion/Irritation
Category 1B: Causes severe

skin burns
[2][5][6]

Serious Eye Damage/Irritation Causes serious eye damage [2][5][6]

Other Hazards Lachrymator [5]

Regulatory Information
This compound is not listed on Canada's DSL or NDSL List, nor is it listed on the US Federal

TSCA Inventory. It is intended for research and development use only[5]. Transport is regulated

as a dangerous good under the name "CHLOROFORMATES, TOXIC, CORROSIVE, N.O.S."

[5].

This technical guide is based on the best available information at the time of writing. It is

essential to consult the most current Safety Data Sheet from the supplier before handling this

chemical. The information provided here is for guidance and does not constitute a warranty.

Users are responsible for their own safety assessments and for complying with all applicable

laws and regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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